Cas no 85575-93-5 (2,9-Dibutyl-1,10-phenanthroline)

2,9-Dibutyl-1,10-phenanthroline is a substituted phenanthroline derivative characterized by the presence of butyl groups at the 2 and 9 positions. This modification enhances its solubility in organic solvents while retaining the strong chelating properties typical of phenanthroline ligands. The compound is particularly useful in coordination chemistry, serving as a versatile ligand for transition metal complexes, especially in catalytic and photophysical applications. Its extended hydrophobic side chains can improve stability in nonpolar environments, making it suitable for use in organic electronic materials and supramolecular systems. The structural rigidity of the phenanthroline core ensures consistent binding behavior, while the butyl substituents offer tunable steric and electronic effects.
2,9-Dibutyl-1,10-phenanthroline structure
85575-93-5 structure
Product Name:2,9-Dibutyl-1,10-phenanthroline
CAS No:85575-93-5
MF:C20H24N2
MW:292.417964935303
MDL:MFCD02093459
CID:1839271
PubChem ID:87568987
Update Time:2025-05-27

2,9-Dibutyl-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

    • 2,9-Dibutyl-1,10-phenanthroline
    • CTK3C8587
    • 2,9-di n-butyl 1,10-phenanthroline
    • 1,10-Phenanthroline, 2,9-dibutyl-
    • ANW-38212
    • SureCN432244
    • 2,9-Bu2-phen
    • 2.9-di-n-butyl-1,10-phenanthroline
    • 2,9-di-n-butyl-1,10-phenanthroline
    • AG-H-44502
    • AGN-PC-00M8A6
    • 1,10-Phenanthroline,2,9-dibutyl
    • 2,5-DITHIOBIUREA
    • 2,9-di-n-butylphenanthroline
    • LSGGPELKXXFMGO-UHFFFAOYSA-N
    • D2565
    • 2,9-Dibutyl-1,10-phenanthroline (ACI)
    • 3,6-Dibutyl-4,5-diazaphenanthrene
    • VUF 7845
    • DTXSID90538988
    • T71402
    • MFCD02093459
    • 2,9-Dibutyl-1,10-phenanthroline, 98%
    • SY054599
    • DTXCID00489775
    • SCHEMBL432244
    • CS-0086071
    • AKOS015839707
    • BS-52279
    • 85575-93-5
    • MDL: MFCD02093459
    • Inchi: 1S/C20H24N2/c1-3-5-7-17-13-11-15-9-10-16-12-14-18(8-6-4-2)22-20(16)19(15)21-17/h9-14H,3-8H2,1-2H3
    • InChI Key: LSGGPELKXXFMGO-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C3C=2N=C(CCCC)C=C3)C=CC=1CCCC

Computed Properties

  • Exact Mass: 292.19400
  • Monoisotopic Mass: 292.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.8
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 5.9

Experimental Properties

  • Color/Form: White light yellow crystal powder
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 57.0 to 59.0 deg-C
  • Boiling Point: 428.6±40.0 °C at 760 mmHg
  • Flash Point: 178.3±18.6 °C
  • PSA: 25.78000
  • LogP: 5.46820
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,9-Dibutyl-1,10-phenanthroline Security Information

2,9-Dibutyl-1,10-phenanthroline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,9-Dibutyl-1,10-phenanthroline Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ,  Hexane ;  18 h, rt
1.2 Reagents: Water ;  0 °C; 1 h, 0 °C
1.3 Reagents: Manganese oxide (MnO2) ;  1 h, 0 °C
1.4 Reagents: Sodium sulfate ;  2 h, rt
Reference
Synthesis of poly(1,10-phenanthroline-5,6-diyl)s having a π-stacked, helical conformation
Yang, Weixi; et al, Chemical Communications (Cambridge, 2015, 51(97), 17269-17272

Production Method 2

Reaction Conditions
1.1 Solvents: Toluene
Reference
Lithium ion-selective electrodes based on 1,10-phenanthroline derivatives
Sugihara, Hideki; et al, Analytical Sciences, 1993, 9(5), 593-7

Production Method 3

Reaction Conditions
1.1 Solvents: Toluene ,  Hexane ;  0 °C; 5 min, 0 °C; 0 °C → 25 °C; overnight, 25 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  25 °C
1.3 Reagents: Manganese oxide (MnO2) Solvents: Toluene ;  6 h, 25 °C
Reference
Asymmetric Ruthenium-Catalyzed Hydrogenation of 2- and 2,9-Substituted 1,10-Phenanthrolines
Wang, Tianli; et al, Angewandte Chemie, 2013, 52(28), 7172-7176

Production Method 4

Reaction Conditions
1.1 Solvents: Toluene ,  Hexane
Reference
Synthesis and Characterization of Some Copper(I) Phenanthroline Complexes
Pallenberg, Alexander J.; et al, Inorganic Chemistry, 1995, 34(11), 2833-40

2,9-Dibutyl-1,10-phenanthroline Raw materials

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Amadis Chemical Company Limited
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(CAS:85575-93-5)2,9-Dibutyl-1,10-phenanthroline
Order Number:A961088
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:12
Price ($):409.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:85575-93-5)2,9-Dibutyl-1,10-phenanthroline
A961088
Purity:99%
Quantity:5g
Price ($):409.0
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